Cas no 922991-30-8 (1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea
• CAS No: 922991-30-8
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5497285
• Update Time: 2025-06-10

1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(5-chloro-2-methoxyphenyl)-N'-(1-ethyl-1H-indol-3-yl)-
• 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea

• Inchi： 1S/C18H18ClN3O2/c1-3-22-11-15(13-6-4-5-7-16(13)22)21-18(23)20-14-10-12(19)8-9-17(14)24-2/h4-11H,3H2,1-2H3,(H2,20,21,23)
• InChI Key： BBRDWAPUSMNYBL-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1OC)C(NC1C2=C(N(CC)C=1)C=CC=C2)=O

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea

Introduction to 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea (CAS No. 922991-30-8) and Its Emerging Applications in Chemical Biology

1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea, identified by its CAS number 922991-30-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro-substituted phenyl ring and an indole moiety in its molecular structure imparts distinct pharmacological properties, making it a valuable scaffold for drug discovery and development.

The 5-chloro-2-methoxyphenyl group in the compound's name is a key pharmacophore that contributes to its interactions with biological targets. This aromatic ring system is known to modulate enzyme activity and receptor binding, which has been exploited in the design of novel therapeutic agents. The 1-ethyl-1H-indol-3-yl moiety, on the other hand, provides a further layer of structural complexity and functional diversity. Indole derivatives are well-documented for their role in various biological processes, including neurotransmitter signaling and anti-inflammatory responses.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea more effectively than ever before. These techniques have revealed that the compound exhibits promising activity against several disease-related targets, including kinases and transcription factors. For instance, studies have demonstrated its inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Such findings suggest that this compound could serve as a lead molecule for the development of new anticancer therapies.

In addition to its kinase inhibitory properties, 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea has shown potential in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these pathologies. Preliminary in vitro studies have highlighted its ability to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ). These results are particularly intriguing given the growing interest in immunomodulatory therapies for treating autoimmune diseases.

The structural features of 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea also make it an attractive candidate for further derivatization and optimization. Medicinal chemists have employed various strategies to enhance its biological activity and pharmacokinetic properties. For example, modifications to the chloro-substituted phenyl ring have been explored to improve solubility and metabolic stability. Similarly, alterations to the indole moiety have been investigated to fine-tune receptor binding affinity. These efforts have led to the identification of several analogs with enhanced efficacy and reduced toxicity.

One particularly notable derivative is a modified version of 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yl)urea that incorporates a fluorine atom at the 2-position of the phenyl ring. This substitution significantly enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system (CNS) disorders. Fluorinated aromatic compounds are known for their improved bioavailability and metabolic stability, which are critical factors for CNS drug development.

The growing body of evidence supporting the therapeutic potential of 1-(5-chloro-2-methoxyphenyl)-3-(1-ethyl-1H-indol-3-yllurea) (CAS No. 92299130) has prompted further investigation into its mechanism of action. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its interactions with biological targets at an atomic level. These studies have provided valuable insights into how the compound modulates enzyme activity and signal transduction pathways.

Another area of interest is the potential use of this compound in combination therapy regimens. Polypharmacology, which involves targeting multiple disease pathways simultaneously, has emerged as a powerful strategy for improving treatment outcomes. Preliminary data suggest that when combined with other bioactive molecules, 1-(5-chloro2-methoxyphenyl)-3(11ethyl-IHindol30)] can produce synergistic effects that enhance therapeutic efficacy while minimizing side effects.

The synthesis of this urea derivative presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce high-purity samples for biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled researchers to streamline synthetic routes while maintaining high yields and selectivity.

Future directions in research on this indole-based urea derivative include exploring its potential applications in precision medicine. By leveraging genomic data and biomarker analysis, clinicians may be able to identify patient subpopulations who are most likely to benefit from treatments involving this compound or its derivatives